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Compound of Interest

Compound Name: 4-tert-Butylphenyl salicylate

Cat. No.: B167193 Get Quote

An In-depth Technical Guide to 4-tert-Butylphenyl Salicylate (CAS 87-18-3)

Introduction
4-tert-Butylphenyl salicylate, with the CAS Registry Number 87-18-3, is an aromatic organic

compound.[1] It is structurally defined as the ester of salicylic acid and 4-tert-butylphenol.[1]

Also known by synonyms such as Salicylic Acid 4-tert-Butylphenyl Ester and TBS, this

compound is notable for its application as a light absorber, particularly in plastics intended for

food packaging.[1] Its primary function is to protect materials from degradation by absorbing

ultraviolet (UV) radiation.[1][2] This document provides a comprehensive overview of its

properties, synthesis, and safety profile for researchers and professionals in drug development

and chemical sciences.

Chemical and Physical Properties
4-tert-Butylphenyl salicylate is a white crystalline powder with a slight odor resembling salol.

[1][2] It is practically insoluble in water but shows significant solubility in various organic

solvents.[2][3]

Table 1: General and Physical Properties
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Property Value Reference

CAS Number 87-18-3 [1]

Molecular Formula C₁₇H₁₈O₃ [1]

Molecular Weight 270.32 g/mol [1][4]

Appearance
White to almost white

powder/crystal
[2][3]

Melting Point 62-64 °C [1][2]

Boiling Point 367-368 °C (estimated) [5]

Density 1.1141 g/cm³ (rough estimate) [3]

Flash Point 146.3 °C (estimated) [5]

pKa 7.93 ± 0.30 (Predicted) [3]

logP (o/w) 4.708 (estimated) [5]

Table 2: Solubility Data
Solvent Solubility (w/w %) Reference

Water < 0.1% [1][2]

Anhydrous Ethanol 79% [1][2]

Ethyl Acetate 153% [1][2]

Methyl Ethyl Ketone 197% [1][2]

Toluene 158% [1][2]

Stoddard Solvent 39% [1]

Synthesis of 4-tert-Butylphenyl Salicylate
The primary method for synthesizing 4-tert-Butylphenyl salicylate involves the esterification

of salicylic acid with 4-tert-butylphenol.[1][2] This reaction is typically facilitated by the presence

of a dehydrating agent or catalyst such as phosphorus oxychloride (POCl₃).[1][2]
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Experimental Protocol: Esterification of Salicylic Acid
Objective: To synthesize 4-tert-Butylphenyl Salicylate via esterification.

Materials:

Salicylic Acid

4-tert-Butylphenol

Phosphorus oxychloride (POCl₃)

Toluene (or other suitable solvent)

Sodium carbonate (Na₂CO₃) solution (e.g., 1 M)

Saturated sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Reaction vessel with reflux condenser and stirring mechanism

Separatory funnel

Rotary evaporator

Recrystallization apparatus

Methodology:

Reaction Setup: In a suitable reaction vessel, combine salicylic acid and 4-tert-butylphenol in

equimolar amounts. Add a solvent such as toluene to facilitate the reaction.

Catalyst Addition: Slowly add phosphorus oxychloride to the reaction mixture under stirring.

The addition should be controlled to manage any exothermic reaction.

Reaction: Heat the mixture to reflux and maintain for a period of 3 to 10 hours.[6] The

progress of the reaction can be monitored by techniques such as Thin Layer

Chromatography (TLC).
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Work-up: After cooling to room temperature, the reaction mixture is transferred to a

separatory funnel.

Neutralization and Washing: Wash the organic layer sequentially with a sodium carbonate

solution to neutralize any remaining acidic components, followed by washing with a

saturated brine solution until the aqueous layer is neutral.[6]

Drying: Separate the organic layer and dry it over an anhydrous drying agent like

magnesium sulfate.[6]

Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a

rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent or

by vacuum distillation to yield 4-tert-Butylphenyl Salicylate.[6]
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Synthesis Workflow for 4-tert-Butylphenyl Salicylate
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4-tert-Butylphenyl Salicylate

Click to download full resolution via product page

Caption: Synthesis workflow for 4-tert-Butylphenyl Salicylate.
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Applications
The primary application of 4-tert-Butylphenyl salicylate is as a UV absorber.[2] It exhibits

maximum light absorption in the 290-330 nm range, which corresponds to the UVB and part of

the UVA spectrum.[1] This property makes it valuable for stabilizing plastics and preventing

them from degrading when exposed to sunlight. It is used in materials like PVC, polyethylene,

and polyurethane, often at concentrations of 0.2-1.5 parts.[2] It has also been approved as an

indirect food additive for use in adhesives and components of coatings.[5]

Functional Relationship of 4-tert-Butylphenyl Salicylate

4-tert-Butylphenyl Salicylate
(C₁₇H₁₈O₃)

Property:
Maximum UV Absorption

(290-330 nm)

Mechanism:
Absorbs UV Radiation

Function:
UV Stabilizer / Light Absorber

Application:
Protection of Polymers

(PVC, PE, etc.)

Click to download full resolution via product page

Caption: Logical relationship of properties to application.
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Spectroscopic Data
Spectroscopic data is crucial for the structural elucidation and identification of 4-tert-
Butylphenyl salicylate.

Table 3: Spectroscopic Data
Technique Key Peaks / Shifts Reference

¹H NMR (400 MHz, CDCl₃)

δ (ppm): 10.56 (s, 1H, OH),

8.08-8.06 (m, 1H, Ar-H), 7.47-

7.45 (m, 2H, Ar-H), 7.14-7.12

(m, 2H, Ar-H), 7.04-6.96 (m,

2H, Ar-H), 1.34 (s, 9H,

C(CH₃)₃)

[4]

¹³C NMR (15.09 MHz, CDCl₃)

δ (ppm): 169.14, 162.26,

149.30, 147.81, 136.39,

130.37, 126.53, 120.98,

119.43, 117.84, 111.98, 34.55,

31.41

[4]

Mass Spectrometry (GC-MS) m/z: 270 (M+), 135, 121 [4]

Infrared (IR) Spectrum
Data available from NIST

WebBook
[7]

Safety and Toxicology
4-tert-Butylphenyl salicylate is considered moderately toxic by ingestion.[2][3] The oral LD50

in mice is reported as 2900 mg/kg.[5] Safety data sheets indicate that it can cause skin and

serious eye irritation. When heated to decomposition, it may emit acrid smoke and irritating

fumes.[2][3]

Table 4: Toxicological Data
Parameter Value Species Route Reference

LD50 2900 mg/kg Mouse Oral [5]
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Handling Precautions:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection when handling.[8]

Engineering Controls: Use in a well-ventilated area, preferably with local exhaust ventilation.

First Aid:

Skin Contact: Wash off with plenty of soap and water.[8]

Eye Contact: Rinse cautiously with water for several minutes.[8]

Ingestion: Rinse mouth with water and do not induce vomiting. Seek immediate medical

attention.[8]

Storage: Keep container tightly closed and store in a cool, dry, and well-ventilated place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-tert-Butylphenyl salicylate CAS number 87-18-3
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167193#4-tert-butylphenyl-salicylate-cas-number-87-
18-3-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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